Cas no 815608-05-0 (1H-PYRAZOLE-4-CARBOXALDEHYDE, 1-(6-BROMO-2-PYRIDINYL)-)

• Product Name: 1H-PYRAZOLE-4-CARBOXALDEHYDE, 1-(6-BROMO-2-PYRIDINYL)-
• CAS No: 815608-05-0
• MF: C₉H₆BrN₃O
• MW: 252.067440509796
• CID: 3232889
• PubChem ID: 86017867
• Update Time: 2025-04-21

1H-PYRAZOLE-4-CARBOXALDEHYDE, 1-(6-BROMO-2-PYRIDINYL)- Chemical and Physical Properties

Names and Identifiers

• 1H-PYRAZOLE-4-CARBOXALDEHYDE, 1-(6-BROMO-2-PYRIDINYL)-
• 815608-05-0
• 1-(6-Bromo-2-pyridinyl)-1H-pyrazole-4-carboxaldehyde
• DTXSID701220765

• Inchi： 1S/C9H6BrN3O/c10-8-2-1-3-9(12-8)13-5-7(6-14)4-11-13/h1-6H
• InChI Key： RGXQRCWKTRZZCL-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=N1)N1C=C(C=O)C=N1

Computed Properties

• Exact Mass: 250.96942Da
• Monoisotopic Mass: 250.96942Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 47.8Ų